Cas no 2680552-85-4 (5-tert-butyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid)

• Product Name: 5-tert-butyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid
• CAS No: 2680552-85-4
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5631582
• PubChem ID: 165918620
• Update Time: 2025-05-20

5-tert-butyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• EN300-28283192
• 2680552-85-4
• 5-tert-butyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-5-8-19-13(18)15-9-10(14(2,3)4)6-7-11(15)12(16)17/h5,10-11H,1,6-9H2,2-4H3,(H,16,17)
• InChI Key： IUBDNCNMAYKKQN-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C(C(=O)O)CCC(C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-tert-butyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

5-tert-butyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid: A Comprehensive Overview

5-tert-butyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid, commonly referred to by its CAS number 2680552-85-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this compound is characterized by a piperidine ring substituted with a tert-butyl group at the 5-position, a propenoyloxy group at the 1-position, and a carboxylic acid group at the 2-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 5-tert-butyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid involves a series of carefully designed reactions, including alkylation, oxidation, and coupling processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Piperidine derivatives are known for their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Recent studies have demonstrated that 5-tert-butyl-piperidine derivatives can act as agonists or antagonists for specific subtypes of serotonin receptors, making them candidates for treating conditions such as depression and anxiety disorders.

In addition to its pharmacological applications, this compound has shown potential in materials science. The presence of the propenoyloxy group allows for controlled polymerization reactions, leading to the formation of novel polymeric materials with tailored mechanical and thermal properties. Researchers have explored its use in synthesizing biodegradable polymers for packaging and biomedical applications.

The environmental impact of 5-tert-butyl-piperidine derivatives has also been a topic of recent interest. Studies have focused on their biodegradability under various environmental conditions, with findings suggesting that these compounds can be effectively degraded by microbial communities in soil and water systems. This is particularly relevant for their application in agrochemicals and industrial chemicals where environmental sustainability is a key concern.

From a structural perspective, the tert-butyl group imparts steric bulk to the molecule, influencing its solubility and stability. This feature is advantageous in drug design, where solubility is often a critical factor affecting bioavailability. The propenoyloxy group introduces conjugation into the molecule, enhancing its electronic properties and reactivity in various chemical transformations.

The carboxylic acid functionality at the 2-position provides additional versatility, enabling further modifications such as esterification or amidation. These derivatives can be tailored to specific applications, such as enhancing membrane permeability or improving binding affinity to target proteins. Recent research has utilized computational chemistry tools to predict the optimal conditions for these transformations, significantly accelerating the discovery process.

In terms of toxicity profile, preliminary studies indicate that 5-tert-butyl-piperidine derivatives exhibit low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are still required to fully understand their safety profile for human use.

The development of efficient analytical methods for detecting and quantifying this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been optimized for accurate determination of trace amounts in complex matrices.

In conclusion, 5-tert-butyl-piperidine derivatives, particularly those bearing propenoyloxy and carboxylic acid functionalities, represent a class of compounds with multifaceted applications across chemistry and pharmacology. Ongoing research continues to uncover new insights into their synthesis, properties, and potential uses, positioning them as valuable tools in both academic and industrial settings.